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Compound Name:

pyrazinecarboxylate
CAS No.: 27825-20-3
Cat. No.: B1300889

Get Quote
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Methyl 2-hydroxy-3-pyrazinecarboxylate (CAS No. 27825-20-3) is a heterocyclic compound
belonging to the pyrazine family. While commercially recognized for its organoleptic properties
as a flavoring and fragrance agent with a characteristic nutty, roasted aroma, its true value for
the scientific community lies in its potential as a versatile chemical intermediate and a core
scaffold in medicinal chemistry and materials science.[1] The pyrazine ring system is a
"privileged scaffold,” a structural motif that appears in numerous biologically active compounds
and approved pharmaceuticals.[2][3] This guide provides a comprehensive technical overview
for researchers and drug development professionals, focusing on a robust synthetic strategy,
detailed characterization protocols, and the untapped potential of this molecule as a
foundational building block for novel chemical entities.

Core Physicochemical & Structural Data

A thorough understanding of a compound's physical properties is the bedrock of its application
in research. These parameters dictate choices in reaction conditions, solvent systems, and
purification strategies.
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Property Value Source(s)
CAS Number 27825-20-3 [1]14]
Molecular Formula CeHsN20s3 [1]
Molecular Weight 154.12 g/mol [1]
Methyl 3-hydroxy-2-
pyrazinecarboxylate, Methyl 3-
Synonyms _ , [1]
0x0-3,4-dihydropyrazine-2-
carboxylate
Appearance Solid [4]
Melting Point 154 °C [1]
N ) 417.9 °C at 760 mmHg
Boiling Point ) [1]
(Predicted)
Density 1.39 g/cm3 (Predicted) [1]
pKa 10.55 + 0.40 (Predicted) [1]

Storage Temperature

2-8°C

[1]

Note: It is crucial to recognize the tautomeric nature of this molecule. The 2-hydroxy-pyrazine

form exists in equilibrium with its 2(1H)-pyrazinone tautomer. Spectroscopic and reactive

properties will reflect both forms, with the pyrazinone often being the more stable isomer.

Synthesis and Mechanistic Insights

While specific literature detailing the synthesis of Methyl 2-hydroxy-3-pyrazinecarboxylate is

sparse, a highly plausible and efficient route can be designed based on the fundamental

principles of heterocyclic chemistry. The proposed method is a cyclocondensation reaction, a

cornerstone for the formation of many nitrogen-containing heterocycles.[5]

Retrosynthetic Analysis & Proposed Pathway

The core strategy involves the condensation of a 1,2-dicarbonyl equivalent with an a-

aminocarbonyl compound. A logical disconnection points to methyl glyoxylate and 2-
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aminomalonamide as ideal starting materials. This approach is advantageous due to the
commercial availability and affordability of the precursors.

G/Iethyl 2-hydroxy-3-pyrazinecarboxylate)

Esterification (MeOH, H+)

@-Hydroxypyrazine-2-carboxamide)

Cylclocondensation Cyclocondensation
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Caption: Retrosynthetic analysis of Methyl 2-hydroxy-3-pyrazinecarboxylate.

Recommended Synthesis Protocol: A Self-Validating
System

This protocol is designed to be self-validating, with clear checkpoints and expected outcomes.
The causality behind each step is explained to empower the researcher to troubleshoot and
adapt the procedure.

Step 1: Base-Catalyzed Cyclocondensation
e Reaction: 2-Aminomalonamide + Methyl Glyoxylate — 3-Hydroxypyrazine-2-carboxamide
e Protocol:

o To a stirred solution of 2-aminomalonamide (1.0 eq) in methanol (10 vol), add a solution of
sodium hydroxide (2.5 eq) in water (2 vol) while maintaining the temperature below 5°C
with an ice-salt bath.
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o Once the base is added and the temperature is stable, add a solution of methyl glyoxylate
(1.1 eq) in methanol dropwise over 40-60 minutes, ensuring the internal temperature does
not exceed 5°C.

o After the addition is complete, allow the reaction to stir at 0-5°C for 1 hour, then warm to
room temperature and stir for an additional 3-4 hours.

o Monitor the reaction by TLC or LC-MS for the disappearance of starting materials.

o Upon completion, cool the mixture to 0°C and carefully acidify with concentrated HCI to a
pH of ~2-3.

o The product, 3-hydroxypyrazine-2-carboxamide, is expected to precipitate. Collect the
solid by vacuum filtration, wash with cold water and a small amount of cold methanol, and
dry under vacuum.

o Expertise & Causality:

o Choice of Base: Sodium hydroxide is a strong, inexpensive base sufficient to deprotonate
the active methylene group of the malonamide and catalyze the initial condensation and
subsequent cyclization. The stoichiometry is critical to drive the reaction to completion.[5]

o Temperature Control: The initial condensation and cyclization are exothermic. Low
temperature control is essential to prevent side reactions, such as the self-condensation of
methyl glyoxylate or decomposition of the aminomalonamide.

o Acidic Workup: Precipitation via acidification is a classic and effective method for isolating
amphoteric products from a basic aqueous reaction mixture, ensuring a high-purity initial
solid.

Step 2: Fischer Esterification

e Reaction: 3-Hydroxypyrazine-2-carboxamide + Methanol — Methyl 2-hydroxy-3-
pyrazinecarboxylate

e Protocol:
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o Suspend the crude 3-hydroxypyrazine-2-carboxamide (1.0 eq) in anhydrous methanol (20
vol).

o Cool the suspension in an ice bath and slowly bubble anhydrous HCI gas through the
mixture for 15 minutes, or alternatively, add concentrated sulfuric acid (0.2 eq) dropwise.

o Fit the flask with a reflux condenser and heat the mixture to reflux for 8-12 hours.

o Monitor the reaction by TLC or LC-MS. The product will be more nonpolar than the starting
carboxylic acid (had the amide been hydrolyzed) or the starting amide.

o Upon completion, cool the reaction to room temperature and remove the methanol under
reduced pressure.

o Neutralize the residue carefully with a saturated aqueous solution of sodium bicarbonate
and extract the product with ethyl acetate or dichloromethane (3 x 15 vol).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

o Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethyl
acetate/hexanes) or by column chromatography on silica gel.

Expertise & Causality:

o Esterification Method: Fischer esterification is a classic, cost-effective method for
converting carboxylic acids (or in this case, performing a transamidation/esterification) to
methyl esters. Using methanol as the solvent drives the equilibrium towards the product.

[6]

o Acid Catalyst: A strong acid like H2SOa4 or anhydrous HCI is required to protonate the
carbonyl oxygen of the amide, making it more electrophilic and susceptible to nucleophilic
attack by methanol.

o Aqueous Workup: The basic wash with sodium bicarbonate is crucial to remove the acid
catalyst and any unreacted starting material, simplifying the subsequent purification.
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Spectroscopic and Structural Characterization: A
Predictive Guide

For a researcher who has successfully synthesized this molecule, robust characterization is the
next critical step. As experimental data is not readily available in the public domain, this section
provides a predictive analysis based on established spectroscopic principles and data from
analogous structures.[7][8]

Technique Predicted Key Features

0 10.0-12.0 (br s, 1H): Exchangeable proton of
the hydroxyl/amide N-H. & 8.0-8.2 (d, J=2.5 Hz,
1H): Aromatic proton on the pyrazine ring. o 7.8-
8.0 (d, J=2.5 Hz, 1H): Second aromatic proton
on the pyrazine ring. 0 3.9-4.1 (s, 3H): Methyl

1H NMR

ester protons.

8 ~165: Ester carbonyl carbon. & ~155-160:
Pyrazinone carbonyl carbon (C2). 6 ~140-145:

3C NMR Aromatic carbons adjacent to nitrogen. 6 ~125-
135: Remaining aromatic carbons. & ~53:

Methyl ester carbon.

3200-2800 (broad): O-H stretch of the hydroxyl
group and potential N-H stretch from the
pyrazinone tautomer. ~1720-1740 (strong,

R (em-Y) sharp): C=0 stretch of the methyl ester. ~1650-
1680 (strong): C=0 stretch of the pyrazinone
ring amide. ~1600, ~1480: C=C and C=N
stretching of the aromatic ring. ~1250-1300
(strong): C-O stretch of the ester.

M+ at m/z 154: Molecular ion peak. m/z 123:
Mass Spec (El) Loss of methoxy radical (-OCHs). m/z 95: Loss
of the entire carbomethoxy group (-COOCHS3).

o Expertise & Causality:
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o NMR Predictions: The predicted chemical shifts for the aromatic protons are downfield
(>7.5 ppm) due to the electron-withdrawing effect of the two nitrogen atoms and the
carbonyl groups. The singlet for the methyl ester is highly characteristic. The broad singlet
for the OH/NH proton is typical due to chemical exchange and hydrogen bonding.[7]

o IR Predictions: The spectrum is expected to be dominated by two strong carbonyl peaks:
one for the ester and one for the ring amide/pyrazinone.[9] The broad O-H/N-H stretch is a
key indicator of the hydroxyl/amide functionality.

o MS Predictions: In electron ionization mass spectrometry, esters commonly fragment via
the loss of the alkoxy group (methoxy, 31 amu) or the entire carbalkoxy group
(carbomethoxy, 59 amu), leading to the predicted fragments.[8][10]

Applications in Research and Development

The true utility of Methyl 2-hydroxy-3-pyrazinecarboxylate is as a strategic starting point for
creating libraries of more complex molecules with potential biological activity.

The Pyrazine Scaffold in Medicinal Chemistry

Pyrazine and its derivatives are integral to a wide array of pharmaceuticals, demonstrating
activities including anticancer, antibacterial, anti-inflammatory, and antiviral effects.[2][11][12]
The nitrogen atoms in the ring act as excellent hydrogen bond acceptors, while the planar
aromatic system allows for favorable Tt-11 stacking interactions with biological targets like
enzyme active sites and DNA.[3]

Key Derivatization Strategies

The title compound offers two primary handles for chemical modification, allowing for diverse
library synthesis.
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Caption: Key derivatization pathways for library synthesis.

e O-H Functionalization: The hydroxyl group can be readily alkylated or arylated to probe
specific interactions within a target binding pocket. It can also be converted into a triflate, a
superior leaving group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki,
Buchwald-Hartwig), enabling the introduction of diverse aryl, heteroaryl, or alkyl groups at
the C2 position.

o Ester Hydrolysis and Amidation: The methyl ester can be easily hydrolyzed under basic
conditions (e.g., LIOH in THF/water) to the corresponding carboxylic acid. This acid is a
critical intermediate for creating a library of amides via standard peptide coupling reagents
(e.g., EDC, HOBt, T3P).[13] Amides are a cornerstone of medicinal chemistry, offering robust
hydrogen bonding capabilities.
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Biological Activity of Related Pyrazine Scaffolds

While no specific biological data for Methyl 2-hydroxy-3-pyrazinecarboxylate has been

published, numerous studies on closely related pyrazine-2-carboxamides demonstrate the

scaffold's potential. This provides a strong rationale for using the title compound as a starting

point for a drug discovery program.

Compound Class

Biological Activity

Key Findings Reference

Substituted Pyrazine-
2-Carboxamides

Antimycobacterial

3,5-bis-
trifluoromethylphenyl
amide of 5-tert-butyl-
6-chloropyrazine-2-
carboxylic acid
showed 72% inhibition

against M.

[14]

tuberculosis. Activity
correlated with

increased lipophilicity.

Pyrazine Carboxylic
Acid Piperazine

Amides

Antimicrobial,

Antioxidant

(4-(6-aminopyrimidin-
4-yl)piperazin-1-yl)(5-
methylpyrazin-2-
yl)methanone showed  [13]
the highest

antimicrobial activity

among the series.

3-Aminopyrazine-2-
carboxamide

Derivatives

FGFR Inhibitors

(Anticancer)

Compound 18i (a
methyl-thiomorpholine
1,1-dioxide derivative)
showed superior [15]
potency for FGFR2

with an ICso of 150

nM.

Conclusion and Future Outlook

© 2026 BenchChem. All rights reserved.

9/14 Tech Support


https://www.benchchem.com/product/b1300889/docs?utm_src=pdf-body#strategic-overview-unlocking-the-potential-of-a-versatile-pyrazine-scaffold
https://pmc.ncbi.nlm.nih.gov/articles/PMC6146429/
https://www.rjpbcs.com/pdf/2015_6(4)/[256].pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11571013/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Methyl 2-hydroxy-3-pyrazinecarboxylate is more than a simple flavoring agent; it is a

strategically valuable building block for chemical innovation. Its straightforward, principled

synthesis and multiple handles for derivatization make it an ideal starting point for constructing

libraries of novel compounds. The well-documented biological activities of the pyrazine core

provide a strong impetus for its exploration in medicinal chemistry. This guide offers the

foundational knowledge for researchers to synthesize, characterize, and strategically deploy

this versatile scaffold in their research and development programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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